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Compound of Interest

Compound Name: J-104129

Cat. No.: B15574322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
J-104129 is a potent and highly selective antagonist of the muscarinic M3 receptor,

demonstrating significantly lower affinity for the M2 receptor subtype.[1] This selectivity makes

it a valuable pharmacological tool for investigating the role of M3 receptors in mediating airway

smooth muscle (ASM) contraction and for evaluating potential therapeutic agents targeting

bronchoconstriction. In the airways, acetylcholine released from parasympathetic nerves acts

on M3 receptors on ASM cells, triggering a signaling cascade that leads to muscle contraction

and airway narrowing.[2][3][4] By selectively blocking these receptors, J-104129 can effectively

inhibit acetylcholine-induced bronchoconstriction.[1]

These application notes provide detailed protocols for utilizing J-104129 in common ex vivo

and in vitro models of airway smooth muscle contraction, along with relevant quantitative data

and a diagram of the underlying signaling pathway.

Data Presentation
The following table summarizes the quantitative data for J-104129, highlighting its potency and

selectivity for the muscarinic M3 receptor.
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Parameter Species/Tissue Value Reference

Ki (M3 Receptor) Human (recombinant) 4.2 nM [1]

Ki (M2 Receptor) Human (recombinant) 490 nM [1]

Selectivity (M2/M3) - ~120-fold [1]

KB (ACh-induced

contraction)
Isolated Rat Trachea 3.3 nM [1]

ED50 (ACh-induced

bronchoconstriction)

Rat (in vivo, oral

admin.)
0.58 mg/kg [1][5]

Signaling Pathways
Muscarinic M3 Receptor Signaling in Airway Smooth
Muscle Contraction
The binding of acetylcholine (ACh) to the M3 muscarinic receptor on airway smooth muscle

cells initiates a well-defined signaling cascade, leading to muscle contraction. This process is

primarily mediated through the Gq protein pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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